4-bromo-N-ethyl-N-methylbenzenesulfonamide

• Molecular Formula: C9H12BrNO2S
• Molecular Weight: 278.17 g/mol
• IUPAC Name: 4-bromo-N-ethyl-N-methylbenzenesulfonamide
• InChI: InChI=1S/C9H12BrNO2S/c1-3-11(2)14(12,13)9-6-4-8(10)5-7-9/h4-7H,3H2,1-2H3
• InChI Key: WWXGSUOVBPFKIT-UHFFFAOYSA-N
• Canonical SMILES: CCN(C)S(=O)(=O)C1=CC=C(C=C1)Br

Description

4-bromo-N-ethyl-N-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C9H12BrNO2S and its molecular weight is 278.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

According to general procedure C, 4-Bromobenzene sulfonyl chloride (0.40 g, 1.56 mmol) and N-Ethyl-N-methylamine (0.33 mL, 3.90 mmol) were stirred together in dry dichloromethane (5 mL) for 16 hours. 4-bromo-N-ethyl-N-methylbenzenesulfonamide (0.12 g, 28%) was provided after purification. MS (ESI) m/z 278. HPLC purity 99.2% at 210-370 nm, 8.9 min.; the Xterra® RP18 column, 3.5μ, 150×4.6 mm column, 1.2 mL/min., 85/15-5/95 (ammonium formate buffer pH=3.5/ACN+MeOH) for 10 min., hold 4 mm.